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Compound of Interest |

Compound Name: Z-FA-Fmk

CAS No.: 105637-38-5

Cat. No.: B1682426

\ J

Z-FA-FmK is not a standard inert peptide; it is a suicide inhibitor designed to form irreversible
covalent bonds with the active site thiols of cysteine proteases (e.g., Cathepsin B, L, S).[1]

The Hazard Mechanism (The "Warhead"): The fluoromethyl ketone (FMK) group is an
alkylating agent. Unlike reversible inhibitors, the FMK moiety undergoes a nucleophilic attack
by the enzyme's active site cysteine, displacing the fluoride ion and forming a stable thioether
adduct.

e Why this matters for disposal: Because this molecule is designed to alkylate biological thiols,
it poses a theoretical toxicity risk to human cellular components if absorbed. It must be
treated as a Toxic Halogenated Organic compound. It cannot be treated as standard bio-
waste or general organic trash.

Pre-Disposal Logistics & Segregation[1]

Effective disposal begins at the bench. You must segregate Z-FA-Fmk waste streams to
prevent the contamination of non-hazardous or non-halogenated waste, which significantly
increases disposal costs.[1]
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Waste Category

Segregation Rule

Rationale

Do NOT place in general trash

Prevents environmental

Solid Waste ) leaching and protects custodial
or biohazard bags.
staff from dust exposure.[1]
The presence of Fluorine (F)
requires high-temperature
o Segregate as Halogenated o )
Liquid Waste incineration to prevent the
Solvent. ) )
formation of toxic byproducts.
[1]
Contaminated Prevents percutaneous
Sharps needles/syringes go to injection of the alkylating

Chemical Sharps.[1]

agent.

Disposal Workflow (Decision Tree)

Do not rely on generic "hazardous waste" labels. Use the following logic to determine the

correct waste stream.
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Start: Z-FA-Fmk Waste
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Figure 1: Decision matrix for Z-FA-Fmk disposal. Note that all streams eventually merge into
Halogenated Organic waste due to the fluorine content.

Detailed Procedures
Protocol A: Disposal of Stock Solutions (DMSO/Ethanol)

Most Z-FA-Fmk is stored as a 10-20 mM stock in DMSO.[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container
compatible with the solvent.

o Transfer: Pour the stock solution into the container designated for Halogenated Organic
Solvents.

o Expert Insight: Even if the solvent (DMSO) is not halogenated, the solute (Z-FA-Fmk)
contains Fluorine. Mixing this with non-halogenated waste (like pure Acetone waste)
renders the entire container "Halogenated," often tripling the disposal cost for your facility.
Always segregate small volumes of halogenated compounds into a dedicated
"Halogenated" carboy.

» Rinse: Rinse the empty stock vial twice with a small volume of acetone or ethanol. Add
rinsate to the same waste container.

Protocol B: Disposal of Solid Residue & Spills

¢ Solids: Do not throw solid powder in the trash. Dissolve small amounts of solid residue in
acetone and treat as Protocol A.

o Spill Decontamination (The Thiol Quench): If a spill occurs, you can chemically deactivate
the alkylating "warhead" using a nucleophile scavenger before cleaning.

o Reagent: Prepare a fresh solution of 10% Sodium Carbonate (Na2CO3) or a dilute thiol
solution (e.g., excess Dithiothreitol (DTT) or Glutathione).

o Mechanism: The thiol or base will react with the fluoromethyl ketone moiety, converting it
into a less reactive adduct [1].
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o Procedure: Cover spill with absorbent pads. Wet pads with the deactivation solution. Wait
15 minutes. Collect pads into a hazardous waste bag (labeled as chemical debris).

Regulatory & Compliance Data

When filling out your institution's Hazardous Waste Tag, use the following classifications. While
Z-FA-Fmk is not explicitly P-listed (acutely toxic) by the EPA, it falls under general organic
toxicity guidelines.[1]

Parameter Value | Code

o Waste Toxic Liquid, Organic, N.O.S. (contains Z-
Proper Shipping Name
Phe-Ala-fluoromethyl ketone)

EPA Waste Code (Primary) D001 (Ignitable - if in Acetone/EtOH)

None specific (Not P-listed).[1] Use
EPA Waste Code (Secondary) )
"Halogenated Organic" checkbox.

6.1 (Toxic) or 3 (Flammable) depending on
Hazard Class
solvent.[1]

CAS Number 105637-38-5 (Use this for specific identification)

Important Note on Bleach: Do NOT use bleach (hypochlorite) to clean Z-FA-Fmk spills.[1]
Bleach is an oxidizer; it does not effectively neutralize the alkylating FMK group and may react
with the peptide backbone to form chlorinated byproducts. Always use the Solvent/Incineration
route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

e To cite this document: BenchChem. [Executive Summary & Hazard Profile[1]]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1682426#z-fa-fmk-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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